4-{[3-(3,4-Dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid

• IUPAC Name: 4-[[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoic acid
• InChI: InChI=1S/C18H16N2O4S/c1-10-3-8-14(9-11(10)2)20-16(21)15(25-18(20)24)19-13-6-4-12(5-7-13)17(22)23/h3-9,15,19H,1-2H3,(H,22,23)
• InChI Key: VQWJATGQWFIUOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(SC2=O)NC3=CC=C(C=C3)C(=O)O)C
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• CAS No.: 1008931-93-8

Description

This compound is a complex organic molecule that contains a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen. The molecule also contains a dimethylphenyl group and an amino benzoic acid group.

Chemical Reactions Analysis

The compound, due to its complex structure, can undergo a variety of chemical reactions. Reactions at the benzylic position are common, and these can include free radical bromination, nucleophilic substitution, and oxidation. The compound can also participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Scientific Research Applications

Structural and Synthetic Studies

• Molecular Structure Analysis : A study detailed the molecular structure of a similar compound, showcasing its planarity and the inclination of the 4-aminobenzoic acid fragment, which contributes to its potential interaction with biological targets. The compound forms layers in the crystal, facilitated by hydrogen bonds and π–π stacking interactions (Kosma, Selzer, & Mereiter, 2012).
• Synthesis of Thiadiazole Derivatives : Research has explored the synthesis of new aromatic Schiff bases and thiadiazole units, showcasing methods for creating complex molecules that include the thiazolidine structure. These synthetic pathways are crucial for the development of compounds with potential applications in material science and pharmacology (Azeez & Hamad, 2017).

Biological Activity Studies

• Antimicrobial and Anti-inflammatory Activities : Compounds containing the thiazolidinone nucleus have been synthesized and evaluated for their biological activities. Studies have highlighted their antimicrobial properties against various bacteria and fungi, as well as anti-inflammatory potential, demonstrating the versatility of thiazolidinone derivatives in biomedical research (Mistry & Desai, 2006).
• Cytotoxic and Computational Studies : A novel 2-[-2-(4,5-dimethyl thiazolyl) azo]-5-dimethyl amino benzoic acid and its complexes have been synthesized, characterized, and evaluated for their cytotoxic activity against cancer cell lines. This research signifies the compound's potential as a candidate for anti-cancer drug development, with further studies needed to understand its mechanisms of action (Waheeb et al., 2021).